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Compound of Interest

Compound Name:
3-Phenyl-5-

(trifluoromethyl)picolinic acid

CAS No.: 1214390-26-7

Cat. No.: B1388611

Get Quote

Core Directive: The Fluorine-Picolinate Synergy
This guide addresses the specific intersection of pyridine-2-carboxylic acid (picolinic acid)

scaffolds and trifluoromethyl (-CF₃) moieties. This is not merely a catalogue of compounds but

an analysis of a "privileged structure" in life sciences.

The picolinic acid core provides a bidentate ligand capability (N-atom and carboxylate oxygen)

essential for metalloenzyme inhibition and receptor binding. The addition of a trifluoromethyl

group introduces distinct physicochemical alterations:

Metabolic Blockade: The C-F bond energy (approx. 116 kcal/mol) prevents oxidative

metabolism at specific ring positions, extending half-life (

).

Lipophilicity Modulation: The -CF₃ group significantly increases
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, facilitating transmembrane transport in plant cuticles (agrochemicals) and mycobacterial
cell walls (pharmaceuticals).

Electronic Tuning: The strong electron-withdrawing nature of -CF₃ lowers the pKa of the

pyridine nitrogen and the carboxylic acid, altering binding affinity to zinc proteases and auxin

receptors.

Agrochemical Dominance: Herbicides and
Fungicides
The most mature application of trifluoromethylpicolinic acids lies in the development of auxinic

herbicides. These compounds mimic the natural plant hormone indole-3-acetic acid (IAA),

causing unregulated growth and plant death.

Mechanism of Action: Auxin Mimicry
Synthetic picolinates bind to the TIR1/AFB (Transport Inhibitor Response 1) receptor proteins.

Unlike natural auxin, which is rapidly degraded, trifluoromethyl-substituted picolinates resist

metabolism, leading to sustained receptor activation.

Visualization: Auxin Signaling Pathway
The following diagram illustrates the lethal signaling cascade triggered by these compounds.
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Caption: Mechanism of Action for trifluoromethylpicolinate herbicides acting as auxin mimics via

the TIR1 ubiquitin-proteasome pathway.

Structure-Activity Relationship (SAR)
Recent developments, such as Halauxifen-methyl (Arylex™ active), utilize the 6-aryl-picolinate

scaffold.[1] While Halauxifen itself uses chlorine/fluorine, analogs substituting the 4- or 6-

position with -CF₃ have shown potent activity.
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Key SAR Rules:

C2-Carboxylate: Essential for binding to the Arg/Ser active site residues in TIR1.

C6-Substitution: A bulky group (aryl or -CF₃) at C6 creates a steric clash in non-target

species (providing selectivity) while maintaining binding in target weeds.

C3/C5-Halogenation: 3-chloro-5-trifluoromethyl substitution patterns are common to prevent

ring oxidation.

Emerging Pharmaceutical Applications
While less commercialized than agrochemicals, trifluoromethylpicolinic acids are gaining

traction in infectious disease research, particularly for tuberculosis (TB) and metalloprotease

inhibition.

Antimycobacterial Activity
Derivatives of 4-(trifluoromethyl)nicotinic acid and 3-chloro-5-(trifluoromethyl)picolinic acid have

demonstrated activity against Mycobacterium tuberculosis (H37Rv strain).

Target: The lipophilic -CF₃ group aids penetration of the mycolic acid-rich cell wall of M.

tuberculosis.

Mechanism: Disruption of proton motive force or inhibition of specific metalloenzymes (e.g.,

methionine aminopeptidase) due to the chelating picolinate headgroup.

Quantitative Data Summary
The following table summarizes biological activity from recent experimental evaluations of

trifluoromethyl-substituted picolinamide derivatives.
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Compound
Class

Target
Organism

Activity Metric Value Reference

Sulfone-

Picolinamide

(F10)

Xanthomonas

oryzae (Rice

Blight)

83 mg/L [7]

Thioether-

Picolinamide

(E6)

Ralstonia

solanacearum

(Wilt)

41 mg/L [7]

4-CF3-Quinoline

deriv.

M. tuberculosis

H37Rv
MIC 3.13 µg/mL [18]

6-Aryl-picolinate

(S202)

Arabidopsis

thaliana (Root

Growth)

Inhibition 78.4% @ 0.5 µM [9]

Technical Workflow: Synthesis & Evaluation
For researchers synthesizing these scaffolds, the following protocol ensures high yield and

reproducibility.

Synthesis of 3-Chloro-5-(trifluoromethyl)picolinamides
This workflow describes the coupling of a trifluoromethylpicolinic acid core with an amine to

generate bioactive amides (e.g., for antimicrobial testing).

Reagents:

Precursor: 3-chloro-5-(trifluoromethyl)picolinic acid (CAS: 801293-29-8).

Coupling Agents: EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-

Dimethylaminopyridine).

Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Protocol:
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Activation: Dissolve 1.0 eq (0.02 mol) of 3-chloro-5-(trifluoromethyl)picolinic acid in 20 mL

anhydrous DCM under

atmosphere.

Catalyst Addition: Add 1.5 eq (0.03 mol) of EDCI and 0.02 eq (0.0004 mol) of DMAP. Stir at

for 30 minutes to form the active ester.

Coupling: Dropwise add 1.2 eq (0.024 mol) of the target amine (e.g., substituted

benzylamine) dissolved in DCM.

Reaction: Allow the mixture to warm to room temperature (

) and stir for 8–10 hours. Monitor via TLC (Ethyl acetate/Petroleum ether).[2]

Workup: Evaporate solvent under vacuum. Redissolve residue in EtOAc, wash with 1N HCl

(to remove unreacted amine/DMAP), saturated

(to remove unreacted acid), and brine.

Purification: Silica gel column chromatography.

Bioassay: Bacterial Turbidity Method
To validate the antimicrobial activity of the synthesized picolinates.

Inoculum Prep: Culture X. oryzae in nutrient broth (NB) at

until

reaches 0.6–0.8 (log phase).

Compound Dilution: Dissolve the test compound in DMSO to create a stock solution. Dilute

into sterile NB to achieve final concentrations of 50 and 100 mg/L (keep DMSO < 1%).

Incubation: Add 100 µL of bacterial suspension to 4 mL of compound-treated broth in test

tubes.

Measurement: Incubate at
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on a shaker (180 rpm) for 24–48 hours. Measure Optical Density (

) against a blank (NB + Compound).

Calculation:

[3]

Visualizing the Synthesis Logic
The following diagram outlines the synthetic divergence from the core picolinic acid scaffold to

its bioactive derivatives.
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Caption: Synthetic pathway for diversifying trifluoromethylpicolinic acid into amide and sulfur-

containing bioactive scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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